Cas no 1795483-90-7 (N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-4-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 1795483-90-7
• MF: C₁₅H₁₆F₃NO₅S
• MW: 379.351453781128
• CID: 5404707
• Update Time: 2025-05-26

N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-4-(trifluoromethoxy)benzenesulfonamide
• N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-4-(trifluoromethoxy)benzene-1-sulfonamide

• Inchi： 1S/C15H16F3NO5S/c1-14(20,9-12-3-2-8-23-12)10-19-25(21,22)13-6-4-11(5-7-13)24-15(16,17)18/h2-8,19-20H,9-10H2,1H3
• InChI Key： UDXVZSRTRDZGPA-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)(C)CC2=CC=CO2)(=O)=O)=CC=C(OC(F)(F)F)C=C1

Additional information on N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-4-(trifluoromethoxy)benzene-1-sulfonamide

N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-4-(trifluoromethoxy)benzene-1-sulfonamide: A Comprehensive Overview

The compound CAS No. 1795483-90-7, also known as N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-4-(trifluoromethoxy)benzene-1-sulfonamide, is a highly specialized chemical entity with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is characterized by a sulfonamide group attached to a benzene ring, which is further substituted with a trifluoromethoxy group. The presence of the trifluoromethoxy group introduces electronic effects that can influence the compound's reactivity and bioavailability. Additionally, the furan moiety, located at the 2-position of the propyl chain, adds complexity to the molecule and potentially enhances its pharmacokinetic properties. These structural elements collectively contribute to the compound's unique profile, making it a valuable candidate for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to optimize the synthesis pathway. These methods not only improve yield but also reduce the environmental impact of production, aligning with current trends toward sustainable chemistry practices. The ability to synthesize this compound in large quantities has facilitated its evaluation in preclinical studies.

Pharmacological studies have demonstrated that N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-4-(trifluoromethoxy)benzene-1-sulfonamide exhibits potent activity against several disease targets. For instance, in vitro assays have shown its efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary animal studies indicate that the compound may possess neuroprotective properties, making it a candidate for treating neurodegenerative disorders.

The trifluoromethoxy group plays a crucial role in modulating the compound's pharmacokinetic properties. Studies have shown that this substituent enhances metabolic stability and improves oral bioavailability, which are critical factors for drug candidates targeting chronic diseases. Additionally, the furan moiety contributes to hydrogen bonding interactions, which can enhance solubility and permeability across biological membranes.

Recent research has also explored the potential of this compound as a modulator of ion channels. Its ability to interact with voltage-gated sodium channels suggests its utility in treating conditions such as epilepsy and chronic pain. Moreover, computational modeling has provided insights into its binding affinities and selectivity profiles, further supporting its therapeutic potential.

In terms of application, this compound represents a promising lead for developing novel therapeutics. Its structural versatility allows for further modification to optimize efficacy and safety profiles. Researchers are actively exploring analogs with varying substituents on both the benzene ring and the propyl chain to identify compounds with enhanced pharmacological properties.

Despite its potential, challenges remain in translating this compound into clinical use. Issues such as off-target effects and long-term toxicity need to be thoroughly investigated before it can be considered for human trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcoming these hurdles and advancing this compound toward regulatory approval.

In conclusion, CAS No. 1795483-90-7 stands out as a compelling candidate in drug discovery due to its unique structure and promising pharmacological profile. With ongoing research focusing on optimizing its properties and expanding its therapeutic applications, this compound holds great promise for addressing unmet medical needs.